Cas no 1097871-23-2 (1-Chloro-2,5-difluoro-4-iodobenzene)

• Product Name: 1-Chloro-2,5-difluoro-4-iodobenzene
• CAS No: 1097871-23-2
• MF: C₆H₂ClF₂I
• MW: 274.434360027313
• MDL: MFCD18379746
• CID: 4560449
• PubChem ID: 51000088
• Update Time: 2025-05-19

1-Chloro-2,5-difluoro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2,5-difluoro-4-iodobenzene
• 4-Chloro-2,5-difluoroiodobenzene
• C6H2ClF2I
• JPIRZHIXWRVIAX-UHFFFAOYSA-N
• AK410788
• Y3650
• DS-18691
• DTXSID00679553
• MFCD18379746
• CS-0157840
• AKOS027385865
• C71340
• 1097871-23-2
• XTB87123
• SCHEMBL926241
• 1-Chloro-2,5-difluoro-4-iodobenzene

• MDL： MFCD18379746
• Inchi： 1S/C6H2ClF2I/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
• InChI Key： JPIRZHIXWRVIAX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1F)Cl)F

Computed Properties

• Exact Mass: 273.88578g/mol
• Monoisotopic Mass: 273.88578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.4

Experimental Properties

• Boiling Point: 218.6±35.0℃/760mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-Chloro-2,5-difluoro-4-iodobenzene

1-Chloro-2,5-difluoro-4-iodobenzene (CAS No. 1097871-23-2): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 1-Chloro-2,5-difluoro-4-iodobenzene, identified by its CAS number CAS No. 1097871-23-2, represents a significant intermediate in the realm of pharmaceutical synthesis. Its unique structural configuration, featuring both chloro and fluoro substituents alongside an iodine atom, makes it a versatile building block for the development of novel therapeutic agents. This introduction delves into the compound's chemical properties, synthetic applications, and its relevance in contemporary pharmaceutical research.

The molecular structure of 1-Chloro-2,5-difluoro-4-iodobenzene is characterized by a benzene ring substituted with a chlorine atom at the 1-position, fluorine atoms at the 2- and 5-positions, and an iodine atom at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it highly reactive in various organic transformations. The presence of multiple heteroatoms enhances its utility as a precursor in cross-coupling reactions, which are fundamental to modern drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the use of halogenated aromatic compounds due to their broad applicability in medicinal chemistry. Among these, 1-Chloro-2,5-difluoro-4-iodobenzene has emerged as a preferred intermediate for constructing complex molecular frameworks. Its reactivity allows for facile introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in generating biaryl structures, which are prevalent in many bioactive molecules.

One of the most notable applications of 1-Chloro-2,5-difluoro-4-iodobenzene is in the synthesis of antiviral and anticancer agents. The fluoro substituents enhance metabolic stability and binding affinity to biological targets, while the iodine atom serves as a handle for further functionalization. For instance, recent studies have demonstrated its utility in preparing fluorinated aryl ethers and thiols, which exhibit potent activity against viral proteases and kinases. These findings underscore the compound's significance in developing next-generation therapeutics.

The synthesis of 1-Chloro-2,5-difluoro-4-iodobenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common route involves halogenation followed by selective fluorination and iodination. Advanced catalytic systems have been employed to optimize these steps, ensuring high yields and purity. The growing demand for this intermediate has prompted researchers to explore greener synthetic methodologies, including solvent-free reactions and microwave-assisted processes.

The role of computational chemistry in designing efficient synthetic routes for 1-Chloro-2,5-difluoro-4-iodobenzene cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with remarkable accuracy, thereby reducing experimental trial-and-error. This approach has been particularly valuable in identifying optimal reaction conditions for cross-coupling processes, where subtle changes in temperature or catalyst choice can significantly impact yield and selectivity.

In conclusion, 1-Chloro-2,5-difluoro-4-iodobenzene (CAS No. 1097871-23-2) stands as a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing complex drug molecules with high efficacy and selectivity. As research continues to evolve, this compound will undoubtedly play an even greater role in the development of innovative therapeutic strategies across various disease areas.